Cas no 328539-91-9 (4-cyano-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide)

• Product Name: 4-cyano-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide
• CAS No: 328539-91-9
• MF: C₁₈H₁₅N₃OS
• MW: 321.396202325821
• CID: 6103409
• PubChem ID: 4200435
• Update Time: 2025-07-17

4-cyano-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide
• 4-cyano-N-(3-cyano-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamide
• Benzamide, 4-cyano-N-(3-cyano-4,5,6,7-tetrahydro-5-methylbenzo[b]thien-2-yl)-
• Oprea1_403265
• SR-01000416713
• SR-01000416713-1
• F0147-0304
• AKOS001610716
• 328539-91-9

• Inchi： 1S/C18H15N3OS/c1-11-2-7-16-14(8-11)15(10-20)18(23-16)21-17(22)13-5-3-12(9-19)4-6-13/h3-6,11H,2,7-8H2,1H3,(H,21,22)
• InChI Key： JWXVHQBSWSELNM-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCC(C)CC=2C=1C#N)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 321.09358328g/mol
• Monoisotopic Mass: 321.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 476.4±45.0 °C(Predicted)
• pka: 11.52±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-cyano-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide

Comprehensive Overview of 4-cyano-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide (CAS No. 328539-91-9)

The compound 4-cyano-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide (CAS No. 328539-91-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring cyano groups and a benzothiophene core, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current trends in drug discovery and material science.

One of the most intriguing aspects of 4-cyano-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide is its dual cyano functionality, which enhances its reactivity and binding affinity in molecular interactions. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their role in treating cancers and inflammatory diseases. The benzothiophene moiety further contributes to its stability and pharmacokinetic properties, making it a promising candidate for further development.

In the context of current trends, the demand for highly selective small-molecule inhibitors has surged, driven by advancements in precision medicine. 4-cyano-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide aligns with this trend due to its potential to target specific enzymes or receptors. Additionally, its structural features resonate with the growing interest in heterocyclic compounds, which are pivotal in designing next-generation therapeutics and functional materials.

From a synthetic chemistry perspective, the preparation of 4-cyano-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide involves multi-step organic transformations, including amide coupling and cyanation reactions. These processes are critical for achieving high purity and yield, which are essential for industrial-scale production. The compound's CAS No. 328539-91-9 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory frameworks.

Beyond pharmaceuticals, 4-cyano-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide has potential applications in material science, particularly in the development of organic semiconductors and photoactive materials. Its conjugated system and electron-withdrawing cyano groups make it suitable for optoelectronic devices, a field experiencing rapid growth due to the demand for renewable energy technologies.

In conclusion, 4-cyano-N-(3-cyano-5-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide (CAS No. 328539-91-9) represents a versatile compound with broad applicability in cutting-edge research. Its relevance to drug discovery, material science, and synthetic chemistry underscores its importance in modern scientific endeavors. As research continues, this compound may unlock new possibilities in targeted therapies and advanced materials, addressing some of the most pressing challenges in science and technology today.